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Compound of Interest

Compound Name: Tyrphostin AG 112

Cat. No.: B11931776

Essential Safety and Logistical Information for Researchers

The following provides a comprehensive, step-by-step guide for the proper and safe disposal of
Tyrphostin AG 112, a potent EGFR phosphorylation inhibitor. Due to the absence of a specific
Safety Data Sheet (SDS) detailing its disposal procedures, Tyrphostin AG 112 should be
handled as a hazardous chemical waste as a precautionary measure. Adherence to these
guidelines is crucial for maintaining a safe laboratory environment and ensuring regulatory
compliance.

Summary of Tyrphostin AG 112 Properties

For quick reference, the table below summarizes the known chemical and physical properties
of Tyrphostin AG 112.
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Property Value

(32)-2-amino-4-(4-hydroxyphenyl)buta-1,3-

diene-1,1,3-tricarbonitrile[1]

Chemical Name

Molecular Formula C13H8N40[1][2]
Molecular Weight 236.23 g/mol [1]
Appearance Solid powder

CAS Number 144978-82-5[2]
Storage (Powder) -20°C for up to 3 years
Storage (In Solvent) -80°C for up to 1 year

Experimental Protocols: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe disposal of Tyrphostin AG 112 waste,
including unused solid compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling Tyrphostin AG 112 waste.

o Conduct all waste handling and consolidation activities within a certified chemical fume hood
to prevent inhalation of any dust or aerosols.

o Ensure an eyewash station and safety shower are readily accessible.
2. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired solid Tyrphostin AG 112 in its original container or a clearly
labeled, sealed, and compatible waste container.
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o Contaminated items such as weighing boats, pipette tips, and microfuge tubes should be
collected in a designated, puncture-resistant container lined with a heavy-duty plastic bag.

e Liquid Waste:

o Solutions containing Tyrphostin AG 112 should be collected in a dedicated, leak-proof,
and chemically compatible waste container (e.g., a high-density polyethylene or glass
bottle).

o Do not mix Tyrphostin AG 112 waste with other chemical waste streams unless
compatibility has been confirmed to avoid potentially hazardous reactions. For instance,
do not mix with strong oxidizing agents.

e Sharps Waste:

o Needles, syringes, or any other sharps contaminated with Tyrphostin AG 112 must be
disposed of in a designated, puncture-proof sharps container.

3. Labeling of Waste Containers:

o All waste containers must be clearly and accurately labeled.

e The label should include:

o The words "Hazardous Waste"

o The full chemical name: "Tyrphostin AG 112"

o The concentration (if in solution)

o The primary hazard(s) (e.g., "Toxic," "Handle with Caution")

o The date the waste was first added to the container.

o The Principal Investigator's name and lab location.

4. Storage of Chemical Waste:
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o Store waste containers in a designated and properly labeled satellite accumulation area
(SAA) within the laboratory.[3][4][5]

e The SAA should be at or near the point of waste generation.[3][5]
e Ensure waste containers are kept closed at all times, except when adding waste.[3][5]

» Provide secondary containment, such as a tray or bin, to capture any potential leaks or spills.

[4]
5. Arranging for Disposal:

e Once a waste container is full or is no longer being added to, arrange for its collection by
your institution's Environmental Health and Safety (EHS) department.

» Follow your institution's specific procedures for requesting a hazardous waste pickup. This
may involve submitting an online form or contacting the EHS office directly.[6]

e Do not dispose of Tyrphostin AG 112 down the drain or in the regular trash.[6][7]

Logical Workflow for Tyrphostin AG 112 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Tyrphostin AG 112 waste.
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Caption: Workflow for the safe disposal of Tyrphostin AG 112.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11931776?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5328804
https://www.chemsrc.com/en/cas/144978-82-5_1103809.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b11931776#tyrphostin-ag-112-proper-disposal-procedures
https://www.benchchem.com/product/b11931776#tyrphostin-ag-112-proper-disposal-procedures
https://www.benchchem.com/product/b11931776#tyrphostin-ag-112-proper-disposal-procedures
https://www.benchchem.com/product/b11931776#tyrphostin-ag-112-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11931776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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